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Cat. No.: B583663 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

prospective use of 60-Fulleroacetic Acid in the fabrication and characterization of organic

solar cells.

Introduction: 60-Fulleroacetic Acid in the Context of
Organic Photovoltaics
60-Fulleroacetic acid, scientifically identified as (1,2-Methanofullerene C60)-61-carboxylic

acid (CAS Number: 155116-19-1), is a fullerene derivative that holds potential for application in

organic solar cells (OSCs).[1][2][3] Fullerene derivatives are widely utilized as electron acceptor

materials in the active layer of bulk heterojunction (BHJ) OSCs due to their excellent electron

affinity and mobility.[2] The functionalization of the C60 cage, in this case with a carboxylic acid

group, can modify the material's electronic properties, solubility, and interfacial interactions,

which are critical parameters for device performance.

While specific data on the performance of 60-fulleroacetic acid in organic solar cells is not

extensively available in peer-reviewed literature, its chemical structure suggests its potential as

an n-type semiconductor. The carboxylic acid moiety may enhance solubility in polar organic

solvents and could be leveraged for specific interfacial engineering, for instance, by promoting

adhesion to metal oxide electron transport layers.

This document provides a generalized framework for the application of fullerene carboxylic

acids, like 60-fulleroacetic acid, in organic solar cells, based on established protocols for
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similar fullerene derivatives.

Synthesis of Methanofullerene Carboxylic Acids
While a specific, detailed synthesis protocol for (1,2-Methanofullerene C60)-61-carboxylic acid

is not readily available in the searched literature, a general approach for synthesizing similar

methanofullerene carboxylic acids involves the Bingel-Hirsch reaction. This method is a popular

cyclopropanation reaction for fullerenes.

Generalized Synthesis Protocol:

A typical synthesis involves the reaction of C60 with a malonate derivative bearing a protected

carboxylic acid group in the presence of a base (e.g., 1,8-Diazabicyclo[5.4.0]undec-7-ene,

DBU) and an oxidizing agent (e.g., iodine or CBr4). The final step would be the deprotection of

the carboxylic acid.

Illustrative Reaction Scheme:

Step 1: Preparation of the Malonate Precursor: Synthesize a diethyl malonate derivative with

a protected carboxylic acid group.

Step 2: Bingel-Hirsch Cyclopropanation: React C60 with the functionalized malonate in a

suitable solvent (e.g., toluene or o-dichlorobenzene) with DBU and I2.

Step 3: Purification: The resulting methanofullerene ester is purified using column

chromatography.

Step 4: Hydrolysis/Deprotection: The ester or protecting group is cleaved to yield the final

carboxylic acid product.

Application in Organic Solar Cells: A Generalized
Protocol
60-Fulleroacetic acid would typically be employed as the electron acceptor material in the

photoactive layer of a bulk heterojunction organic solar cell. The following protocol outlines the

fabrication of a standard P3HT-based OSC, where "[Acceptor]" can be substituted with 60-
fulleroacetic acid.
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Materials and Equipment
Substrates: Indium Tin Oxide (ITO) coated glass slides

Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate

(PEDOT:PSS) aqueous dispersion

Active Layer:

Donor: Poly(3-hexylthiophene-2,5-diyl) (P3HT)

Acceptor: 60-Fulleroacetic acid

Solvent for Active Layer: Chlorobenzene or o-dichlorobenzene

Cathode: Aluminum (Al) or Calcium/Aluminum (Ca/Al)

Equipment: Spin coater, thermal evaporator, solar simulator, sourcemeter for J-V

characterization.

Experimental Workflow
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Device Fabrication
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Figure 1: General workflow for the fabrication and characterization of an organic solar cell.

Detailed Experimental Protocols
Protocol 1: Substrate Cleaning
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Sequentially sonicate the ITO-coated glass substrates in a cleaning solution (e.g.,

Hellmanex), deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a stream of dry nitrogen.

Treat the substrates with UV-ozone for 15 minutes immediately before use to improve the

work function of the ITO and remove any remaining organic residues.

Protocol 2: Hole Transport Layer (HTL) Deposition

Filter the PEDOT:PSS aqueous dispersion through a 0.45 µm PVDF syringe filter.

Spin-coat the filtered PEDOT:PSS solution onto the cleaned ITO substrates at 4000 rpm for

60 seconds.

Anneal the substrates on a hotplate at 150 °C for 15 minutes in a nitrogen-filled glovebox.

Protocol 3: Active Layer Solution Preparation and Deposition

Prepare a solution of P3HT and 60-fulleroacetic acid in a 1:0.8 weight ratio in

chlorobenzene. The total concentration is typically around 20 mg/mL.

Stir the solution overnight at a slightly elevated temperature (e.g., 40-50 °C) in a nitrogen-

filled glovebox to ensure complete dissolution.

Filter the active layer solution through a 0.45 µm PTFE syringe filter.

Spin-coat the active layer solution onto the PEDOT:PSS layer at a suitable speed (e.g.,

1000-2000 rpm) for 60 seconds. The spin speed will need to be optimized to achieve the

desired film thickness (typically 80-200 nm).

Perform a solvent annealing by keeping the substrate in a covered petri dish for a period

(e.g., 1-2 hours) to slow the drying process and improve film morphology.

Anneal the active layer on a hotplate at a temperature optimized for the P3HT:[Acceptor]

blend (e.g., 110-150 °C) for 10-15 minutes.

Protocol 4: Cathode Deposition
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Transfer the substrates into a thermal evaporator.

Deposit the cathode by thermally evaporating a thin layer of a low work function metal like

Calcium (Ca, ~20 nm) followed by a thicker layer of Aluminum (Al, ~100 nm) at a pressure

below 10^-6 Torr.

Protocol 5: Device Characterization

Measure the current density-voltage (J-V) characteristics of the fabricated devices using a

solar simulator under AM 1.5G illumination (100 mW/cm²).

Determine the key photovoltaic parameters: Power Conversion Efficiency (PCE), Open-

Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF).

Measure the External Quantum Efficiency (EQE) to understand the spectral response of the

device.

Characterize the morphology of the active layer using Atomic Force Microscopy (AFM) to

assess the phase separation and surface roughness.

Data Presentation: Illustrative Performance of
Fullerene-Based OSCs
As specific performance data for 60-fulleroacetic acid in OSCs is not available, the following

table presents typical performance parameters for organic solar cells based on P3HT and other

common fullerene acceptors for illustrative purposes.

Donor:Accept
or (Ratio)

Voc (V) Jsc (mA/cm²) FF (%) PCE (%)

P3HT:PC61BM

(1:0.8)
0.58 - 0.65 8 - 10 60 - 70 3.5 - 4.5

P3HT:ICBA (1:1) 0.84 4.9 65 2.7

P3HT:60-

Fulleroacetic

Acid

Data not

available

Data not

available

Data not

available

Data not

available
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Figure 2: Schematic of a standard organic solar cell device architecture.

Energy Level Diagram
The following is a representative energy level diagram for a P3HT-based solar cell. The exact

HOMO and LUMO levels for 60-fulleroacetic acid are not currently available in the literature

and would need to be determined experimentally (e.g., via cyclic voltammetry).
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Figure 3: Illustrative energy level diagram for a P3HT:[Acceptor] system.

Conclusion
While 60-fulleroacetic acid presents an interesting candidate for an electron acceptor in

organic solar cells due to its fullerene core and functional carboxylic acid group, a lack of

published research limits a detailed analysis of its performance. The protocols and information

provided here offer a general guide for researchers to begin exploring the potential of this and

similar fullerene carboxylic acid derivatives in organic photovoltaic applications. Experimental

determination of its electronic properties, solubility, and performance in a device is a necessary

next step to fully evaluate its viability as a high-performance material for organic solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b583663?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/photovoltaic-materials/86479--12-methanofullerene-c60-61-carboxylic-acid.html
https://www.smolecule.com/products/s1780981
https://www.smolecule.com/products/s1780981
https://www.researchgate.net/figure/1-2-Methanofullerene-C60-61-carboxylic-acid-C60-fullerene-carbon-cage-functionalised_fig1_351503093
https://www.benchchem.com/product/b583663#use-of-60-fulleroacetic-acid-in-organic-solar-cells
https://www.benchchem.com/product/b583663#use-of-60-fulleroacetic-acid-in-organic-solar-cells
https://www.benchchem.com/product/b583663#use-of-60-fulleroacetic-acid-in-organic-solar-cells
https://www.benchchem.com/product/b583663#use-of-60-fulleroacetic-acid-in-organic-solar-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583663?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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